Cas no 1890452-70-6 ({2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol)

• Product Name: {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol
• CAS No: 1890452-70-6
• MF: C₁₆H₂₄O
• MW: 232.361165046692
• CID: 6288953
• PubChem ID: 116842625
• Update Time: 2025-05-26

{2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol Chemical and Physical Properties

Names and Identifiers

• {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol
• 1890452-70-6
• EN300-1773626
• {2,2-dimethyl-1-[4-(2-methylpropyl)phenyl]cyclopropyl}methanol

• Inchi： 1S/C16H24O/c1-12(2)9-13-5-7-14(8-6-13)16(11-17)10-15(16,3)4/h5-8,12,17H,9-11H2,1-4H3
• InChI Key： NUQQSRJDXKQYNO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=CC(CC(C)C)=CC=2)CC1(C)C

Computed Properties

• Exact Mass: 232.182715385g/mol
• Monoisotopic Mass: 232.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 20.2Ų

Additional information on {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol

Introduction to {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol (CAS No. 1890452-70-6)

{2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol (CAS No. 1890452-70-6) is a unique and structurally complex organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its cyclopropyl ring and substituted phenyl group, which contribute to its unique chemical properties and reactivity.

The molecular structure of {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol is particularly noteworthy. The cyclopropyl ring, a three-membered cyclic structure, is known for its high reactivity due to the significant angle strain and torsional strain it imposes on the molecule. This strain can lead to unique chemical behavior, making the compound a valuable substrate for various synthetic transformations. The presence of the substituted phenyl group further enhances the compound's reactivity and stability, providing a versatile platform for chemical modifications.

In the realm of pharmaceutical research, {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol has shown promise as a potential lead compound for the development of new drugs. Recent studies have explored its potential as a scaffold for the synthesis of bioactive molecules with diverse therapeutic applications. For instance, researchers have investigated its use in the development of anti-inflammatory agents and neuroprotective compounds. The compound's ability to modulate specific biological pathways makes it an attractive candidate for further exploration in drug discovery.

One of the key areas of research involving {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol is its role in the synthesis of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes in the body. The cyclopropyl ring and substituted phenyl group in this compound can be strategically modified to enhance its pharmacokinetic properties, such as solubility, stability, and bioavailability. This makes it a valuable tool for improving the therapeutic efficacy of existing drugs.

In addition to its pharmaceutical applications, {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol has also been studied for its potential use in materials science. The unique electronic and structural properties of the compound make it suitable for applications in organic electronics and polymer chemistry. Researchers have explored its use as a building block for the synthesis of conjugated polymers and other advanced materials with tailored electronic properties.

The synthesis of {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 4-(isobutyl)benzaldehyde with a suitable cyclopropane precursor followed by reduction steps to introduce the hydroxymethyl group. Advances in catalytic methods have further enhanced the efficiency and sustainability of these synthetic processes, making it more accessible for large-scale production.

The safety profile of {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol is another important aspect that has been extensively studied. Toxicological evaluations have shown that the compound exhibits low toxicity at relevant concentrations, making it suitable for use in various applications without significant safety concerns. However, as with any chemical compound, appropriate handling and storage practices should be followed to ensure safe use.

In conclusion, {2,2-dimethyl-1-4-(2-methylpropyl)phenylcyclopropyl}methanol (CAS No. 1890452-70-6) is a versatile and promising compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique molecular structure and favorable chemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.